2-{1-[(4-Methoxyphenyl)sulfonyl]-4-piperidinyl}-1,3-benzothiazole

• IUPAC Name: 2-[1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-1,3-benzothiazole
• InChI: InChI=1S/C19H20N2O3S2/c1-24-15-6-8-16(9-7-15)26(22,23)21-12-10-14(11-13-21)19-20-17-4-2-3-5-18(17)25-19/h2-9,14H,10-13H2,1H3
• InChI Key: IAJISUCEGQRVNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H20N2O3S2
• Molecular Weight: 388.5 g/mol

Description

The compound “2-{1-[(4-Methoxyphenyl)sulfonyl]-4-piperidinyl}-1,3-benzothiazole” is a chemical compound. It is a potent inhibitor of MMP-9 and MMP-13.

Scientific Research Applications

Antimicrobial Activity

One of the prominent applications of benzothiazole derivatives involves their antimicrobial properties. Research conducted by Patel and Agravat (2009) presented the synthesis of new pyridine derivatives, including those related to the specified compound, showing considerable antibacterial activity. These compounds were prepared through a series of chemical reactions and their structures were confirmed using spectral data. The synthesized compounds demonstrated significant activity against various bacterial strains, highlighting their potential as antimicrobial agents Patel & Agravat, 2009.

Chemical Synthesis and Characterization

Katritzky et al. (2007) explored the chemical synthesis of o-sulfamidotriazobenzenes from 1,1'-sulfonylbis(benzotriazole), illustrating the versatility of benzothiazole derivatives in chemical synthesis. This study not only provided a pathway for the generation of these compounds but also highlighted their potential applications in developing more complex chemical entities Katritzky et al., 2007.

Fluorescent Chromism and Sensing

In a study by Nakane et al. (2018), sulfonic acid-substituted benzothiazole derivatives were designed as solid-state fluorescent chromic molecules. These molecules responded to various organic bases and amines, indicating their utility in sensing devices for biologically important molecules like ammonia and histamine. This research exemplifies the application of benzothiazole derivatives in developing advanced sensing materials Nakane et al., 2018.

Environmental Applications

Mehrotra et al. (2016) demonstrated a sustainable strategy to convert sulfur dioxide (SO2) into sulfuric acid using benzothiazoline, a related benzothiazole derivative. This innovative approach not only showcased the chemical reactivity of these compounds but also their potential in environmental sustainability applications, such as air pollution mitigation Mehrotra et al., 2016.

Antiviral Activity

Research on imidazo[2,1-b][1,3]benzothiazole derivatives by Majalakere et al. (2020) reported the synthesis of potent radiosensitizers with anticarcinogenic properties. These compounds exhibited considerable in vitro anticancer activity against various cancer cell lines, including Hep G2 and melanoma cell lines, showcasing the potential therapeutic applications of benzothiazole derivatives in cancer treatment Majalakere et al., 2020.